3-[3-Chloro-4-(trifluoromethyl)pyridine-2-carbonyl]-1-(2-chlorophenyl)urea

• IUPAC Name: 3-chloro-N-[(2-chlorophenyl)carbamoyl]-4-(trifluoromethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C14H8Cl2F3N3O2/c15-8-3-1-2-4-9(8)21-13(24)22-12(23)11-10(16)7(5-6-20-11)14(17,18)19/h1-6H,(H2,21,22,23,24)
• InChI Key: CHDQGAQQIRSIRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NC(=O)C2=NC=CC(=C2Cl)C(F)(F)F)Cl
• Molecular Formula: C14H8Cl2F3N3O2
• Molecular Weight: 378.1 g/mol
• CAS No.: 2059493-95-5

Description

The compound “3-[3-Chloro-4-(trifluoromethyl)pyridine-2-carbonyl]-1-(2-chlorophenyl)urea” is a derivative of Trifluoromethylpyridine (TFMP). TFMP and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. Whether TFMP intermediates are manufactured using the direct fluorination method or the building-block method, depends largely on the identity of the desired target compound.

Molecular Structure Analysis

Trifluoromethylpyridine (TFMP) contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure.

Chemical Reactions Analysis

The researchers explain that the synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Physical and Chemical Properties Analysis

The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Scientific Research Applications

Biosensors Development

Research has demonstrated the utility of urea and its derivatives in developing biosensors. Urea biosensors, employing enzyme urease as a bioreceptor element, have been explored for their potential to detect and quantify urea concentration across various fields, including medical diagnostics and environmental monitoring. The use of different nanoparticles and conducting polymers in urea biosensors underlines the importance of urea derivatives in enhancing sensor performance and stability (S. Botewad et al., 2021).

Water Treatment Processes

In the context of environmental sciences, studies on perfluoroalkyl and polyfluoroalkyl substances (PFASs) in drinking water treatment have shed light on the challenges and potential methodologies for removing such persistent chemicals from water supplies. This research is critical for understanding how derivatives of complex organic compounds can be managed to mitigate their presence in the environment and reduce potential health risks (Mohammad Sohel Rahman et al., 2014).

Chemical Synthesis and Material Science

The exploration of urea derivatives in chemical synthesis and material science highlights their significance in designing novel materials and chemical processes. For instance, urease inhibitors have been identified for their potential applications in treating gastric and urinary tract infections, emphasizing the role of urea derivatives in medicinal chemistry and drug design (Paulina Kosikowska & Łukasz Berlicki, 2011).

Environmental Monitoring

Studies on the environmental impact of organochlorine compounds, including chlorophenols and perfluoroalkyl acids, have been crucial in understanding the persistence, bioaccumulation, and toxicity of these substances. Such research informs regulatory policies and environmental monitoring practices aimed at protecting human health and ecosystems (C. Lau et al., 2004).

Electrochemical Applications

Research into electrochemical surface finishing and energy storage technology using haloaluminate ionic liquids and mixtures has opened new avenues for industrial applications of complex chemical compounds. These studies contribute to the development of advanced materials and energy solutions, showcasing the interdisciplinary applications of chemical research (T. Tsuda et al., 2017).

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

The safety data sheet for a similar compound indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It has potential for acute oral toxicity, acute dermal toxicity, acute inhalation toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Future Directions

With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. In addition, the agricultural research community faces the challenge of producing pesticides that not only prevent crop losses caused by parasites, but also protect human populations from the spread of diseases such as malaria, dengue fever, or the Zika virus, all of which are carried by mosquitoes. It is expected that many novel applications of TFMP will be discovered in the future.